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Compound of Interest

Compound Name: Streptothricin

Cat. No.: B1209867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of sterile

stock solutions of Nourseothricin, a potent aminoglycoside antibiotic widely used as a selection

agent in molecular biology and genetic engineering.

Introduction
Nourseothricin (also known as clonNAT) is a mixture of streptothricin antibiotics (C, D, E, and

F) produced by Streptomyces noursei.[1] Its primary mechanism of action involves the

inhibition of protein synthesis by inducing miscoding of mRNA, which ultimately leads to cell

death.[2][3][4] Resistance to Nourseothricin is conferred by the sat or nat genes, which encode

for Nourseothricin N-acetyltransferase, an enzyme that inactivates the antibiotic.[1] This makes

Nourseothricin an effective selection marker for a broad range of organisms, including bacteria,

yeast, fungi, and plant cells.[3][5]

Properties of Nourseothricin Sulfate
A summary of the key properties of Nourseothricin sulfate is presented in the table below.
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Property Value

Molecular Formula C19H34N8O8 ∙ H2SO4 (Streptothricin F)[5]

Molecular Weight 600.6 g/mol (Streptothricin F)[5]

Appearance White to light brown solid[6]

Solubility
Highly soluble in water (~1 g/mL[1], 200

mg/mL[6][7])

Stability in Powder Form
Stable for 10 years at 4°C and 2 years at 20°C.

[8]

Stability in Solution

Stable at temperatures up to 75°C for 24 hours

and at a pH range of 2-8 for over 7 days at

26°C.[9][10]

Mechanism of Action
Inhibits protein synthesis by inducing mRNA

miscoding.[2][3][4]

Resistance Gene
Nourseothricin N-acetyl transferase (nat or sat).

[1]

Preparation of Sterile Nourseothricin Stock Solution
This protocol describes the preparation of a 100 mg/mL sterile stock solution of Nourseothricin.

Materials
Nourseothricin sulfate powder

Sterile, distilled, or deionized water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringes

Sterile microcentrifuge tubes for aliquots
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Experimental Protocol
Aseptic Technique: Perform all steps in a laminar flow hood or using sterile techniques to

prevent contamination.

Weighing: Accurately weigh the desired amount of Nourseothricin sulfate powder. For a 10

mL solution of 100 mg/mL, weigh 1 g of the powder.

Dissolving: Add the powder to a sterile conical tube. Add the appropriate volume of sterile

water to achieve the final desired concentration (e.g., add 10 mL of sterile water for a 100

mg/mL solution). Vortex or mix gently until the powder is completely dissolved. The solution

should be clear.[11]

Sterilization: Draw the Nourseothricin solution into a sterile syringe. Attach a sterile 0.22 µm

syringe filter to the syringe.[11]

Filtering: Filter the solution into a new sterile conical tube. This step removes any potential

microbial contamination.[11]

Aliquoting: Dispense the sterile stock solution into smaller, sterile microcentrifuge tubes.

Aliquoting helps to avoid repeated freeze-thaw cycles and reduces the risk of contamination

of the entire stock.[12]

Labeling: Clearly label each aliquot with the name of the solution (Nourseothricin),

concentration, date of preparation, and your initials.

Quality Control
Sterility Test: To ensure the sterility of the stock solution, a small volume can be incubated in

a general-purpose microbial growth medium (e.g., LB broth) at 37°C for 24-48 hours. The

absence of microbial growth indicates a sterile solution.

Activity Assay: The biological activity of the prepared stock solution can be confirmed by

performing a dose-response curve with a sensitive cell line to determine the minimal

inhibitory concentration (MIC).
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Storage of Nourseothricin Stock Solutions
Proper storage is crucial to maintain the stability and activity of Nourseothricin stock solutions.

Storage Temperature Duration Notes

4°C Up to 4 weeks[7][8] Suitable for short-term storage.

-20°C Up to 1 year[11][13]

Recommended for long-term

storage to maintain optimal

activity.[8]

-80°C Up to 6 months[14]
An alternative for long-term

storage.

Important Considerations:

Protect from moisture.[14]

Avoid repeated freeze-thaw cycles.[12]

Store in tightly sealed containers.[13]

Visual Protocols and Workflows
Workflow for Preparing Sterile Nourseothricin Stock
Solution
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Workflow for Preparing Sterile Nourseothricin Stock Solution

Preparation

Storage

1. Weigh Nourseothricin Powder

2. Dissolve in Sterile Water

Aseptic Technique

3. Sterilize by Filtration (0.22 µm)

4. Aliquot into Sterile Tubes

Short-term (4°C)

< 4 weeks

Long-term (-20°C)

> 4 weeks
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Nourseothricin's Mechanism of Action

Cellular Process

Nourseothricin

Ribosome

Binds to Induces Miscoding

Functional Protein

Translates mRNA into

Non-Functional Protein

Produces

mRNA

Cell Death

Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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